Cas no 928-53-0 (2-Butenedinitrile,(2Z)-)
2-Butenedinitrile,(2Z)- structure
Product Name:2-Butenedinitrile,(2Z)-
2-Butenedinitrile,(2Z)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenedinitrile,(2Z)-
- (Z)-1,2-dicyanoethylene
- (Z)-but-2-enedinitrile
- (2Z)-2-Butenedinitrile
- (2Z)-but-2-enedinitrile
- 2-butenedinitrile, (2Z)-
- (Z)-CH(CN)CH(CN)
- 928-53-0
- DTXSID301034344
- Maleinic acid dinitrile
- 2-Butenedinitrile, (Z)-
- Maleinsaeuredinitril [German]
- Maleonitrile
- Maleinsaeuredinitril
-
- Inchi: 1S/C4H2N2/c5-3-1-2-4-6/h1-2H/b2-1-
- InChI Key: KYPOHTVBFVELTG-UPHRSURJSA-N
- SMILES: N#C/C=C\C#N
Computed Properties
- Exact Mass: 78.021798
- Monoisotopic Mass: 78.021798
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: _0.2
- Topological Polar Surface Area: 47.6
Experimental Properties
- Density: 0.9970 (rough estimate)
- Melting Point: 31.25°C
- Boiling Point: 130.77°C (rough estimate)
- Refractive Index: 1.4449
2-Butenedinitrile,(2Z)- Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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